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Compound of Interest

Compound Name: Asivatrep

Cat. No.: B609818

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for researchers, scientists, and
drug development professionals handling Asivatrep. Adherence to these procedures is
mandatory to ensure a safe laboratory environment and prevent accidental exposure.

Asivatrep, while not classified as a hazardous substance or mixture, requires careful handling
as its chemical, physical, and toxicological properties have not been fully investigated[1].
Standard laboratory precautions should be strictly followed to minimize risk.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling Asivatrep in solid or
solution form:
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses or

Goggles

ANSI 7Z87.1-rated

To prevent eye
contact with Asivatrep
powder or

solutions[1].

Hand Protection

Chemical-resistant

gloves

Nitrile or other

appropriate material

To avoid skin contact.
Contaminated gloves
should be disposed of

immediately[1].

To protect skin and

Body Protection Laboratory Coat Standard personal clothing from
contamination.
) To avoid inhalation of
Use in a well-

Respiratory Protection

Not generally required

ventilated area or
under a chemical

fume hood

dust or aerosols,
especially when
handling the

powdered form[1].

Emergency First Aid Procedures

In the event of exposure, the following first aid measures should be taken immediately:
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring eyelids
are held open. Seek prompt medical

attention[1].

Skin Contact

Thoroughly rinse the affected skin area with
plenty of water. Remove any contaminated

clothing and seek medical advice[1].

Move the individual to an area with fresh air. If

breathing is difficult, provide respiratory support

Inhalation ] ) ) i
and seek immediate medical help. Avoid mouth-
to-mouth resuscitation[1].
) Rinse the mouth with water. Do not induce
Ingestion

vomiting. Call a physician for guidance[1].

Physicochemical Properties of Asivatrep

The following table summarizes the known physical and chemical data for Asivatrep.

Property

Value

Synonyms

PAC-14028[1]

Molecular Formula

C21H22F5N303S[1]

Molecular Weight

491.47 g/mol [1]

Appearance

Solid[1]

Relative Density

1.381 g/cm3[1]

Water Solubility

No data available[1]

Melting/Freezing Point

No data available[1]

Boiling Point/Range

No data available[1]

Flash Point

No data available[1]
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Asivatrep Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling and
disposal of Asivatrep in a laboratory setting.
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Asivatrep Safe Handling and Disposal Workflow

Preparation Emergency Response

Don Personal Protective Equipment

(Gloves, Lab Coat, Eye Protection) [ (€256 @i S TeEiE

Prepare Well-Ventilated Workspace

(e.9., Chemical Fume Hood) Follow First Aid Procedures

Proceed to Handling

dling

Weigh Solid Asivatrep Seek Medical Attention

Prepare Solution

Experiment Complete

Cleanup and Disposal

Decontaminate Workspace and Equipment

:

Dispose of Contaminated Waste
(Gloves, Tubes, etc.)

l

Remove and Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Asivatrep Safe Handling and Disposal Workflow
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Operational and Disposal Plans

Handling:

o Always handle Asivatrep in a designated area, preferably within a chemical fume hood, to
prevent the formation of dust and aerosols[1].

e Avoid inhalation, and any direct contact with eyes and skin[1].

e Use only non-sparking tools for handling the solid compound.

Storage:

o Store Asivatrep in a tightly sealed container in a cool, dry, and well-ventilated area.

o Refer to the product datasheet for specific storage temperatures, which may be as low as
-20°C or -80°C for long-term stability[2].

Disposal:

o Dispose of Asivatrep and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste.

e Do not dispose of Asivatrep down the drain or in the general trash.

o Pharmaceutical waste should ideally be disposed of through high-temperature incineration
by a licensed waste disposal company|[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling of Asivatrep in a
Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609818#personal-protective-equipment-for-handling-
asivatrep]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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